Cas no 2227983-53-9 (tert-butyl (1S,4R)-5-(2-methylbut-3-yn-2-yl)-2-azabicyclo2.1.1hexane-2-carboxylate)

• Product Name: tert-butyl (1S,4R)-5-(2-methylbut-3-yn-2-yl)-2-azabicyclo2.1.1hexane-2-carboxylate
• CAS No: 2227983-53-9
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 6269133
• PubChem ID: 165623689
• Update Time: 2025-07-23

tert-butyl (1S,4R)-5-(2-methylbut-3-yn-2-yl)-2-azabicyclo2.1.1hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4R)-5-(2-methylbut-3-yn-2-yl)-2-azabicyclo2.1.1hexane-2-carboxylate
• tert-butyl (1S,4R)-5-(2-methylbut-3-yn-2-yl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
• EN300-1884705
• 2227983-53-9

• Inchi： 1S/C15H23NO2/c1-7-15(5,6)12-10-8-11(12)16(9-10)13(17)18-14(2,3)4/h1,10-12H,8-9H2,2-6H3/t10-,11-,12?/m0/s1
• InChI Key： KFUGZTFAYWHNTF-NDQFZYFBSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]2C[C@H]1C2C(C#C)(C)C)=O

Computed Properties

• Exact Mass: 249.172878976g/mol
• Monoisotopic Mass: 249.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl (1S,4R)-5-(2-methylbut-3-yn-2-yl)-2-azabicyclo2.1.1hexane-2-carboxylate

Professional Introduction to Compound with CAS No. 2227983-53-9 and Product Name: *tert-butyl (1S,4R)-5-(2-methylbut-3-yn-2-yl)-2-azabicyclo[2.1.1]hexane-2-carboxylate*

Compound with the CAS number 2227983-53-9 and the product name tert-butyl (1S,4R)-5-(2-methylbut-3-yn-2-yl)-2-azabicyclo[2.1.1]hexane-2-carboxylate represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound, characterized by its complex bicyclic structure and functional groups, has garnered considerable attention due to its potential therapeutic applications. The unique architecture of this molecule, featuring a tert-butyl ester group, a chiral azabicyclo[2.1.1]hexane core, and an alkyne substituent, positions it as a promising candidate for further investigation in drug discovery.

The structural motif of tert-butyl (1S,4R)-5-(2-methylbut-3-yn-2-yl)-2-azabicyclo[2.1.1]hexane-2-carboxylate is particularly noteworthy for its ability to interact with biological targets in a highly specific manner. The presence of the azabicyclo[2.1.1]hexane ring system is a hallmark of many bioactive molecules, offering both rigidity and flexibility that can be fine-tuned to optimize binding affinity and selectivity. This particular configuration has been explored in various contexts, including the development of novel antibiotics and antiviral agents.

In recent years, there has been a growing interest in the use of azabicycloalkanes as pharmacophores due to their ability to mimic natural amino acid scaffolds while introducing additional conformational constraints. The chiral center at the 4-position of the azabicyclo[2.1.1]hexane ring in tert-butyl (1S,4R)-5-(2-methylbut-3-yn-2-yl)-2-azabicyclo[2.1.1]hexane-2-carboxylate is particularly significant, as it allows for the creation of enantiomerically pure compounds that can exhibit enhanced biological activity with reduced side effects.

The alkyne substituent at the 5-position of the molecule adds another layer of complexity, providing a site for further functionalization through various chemical transformations. This feature is particularly useful in synthetic chemistry, where alkynes can be readily converted into other functional groups such as alcohols, amides, and ketones. Such modifications can be employed to tailor the pharmacokinetic properties of the compound or to improve its solubility and bioavailability.

The tert-butyl ester group at the 2-position serves multiple purposes in this molecule. It not only provides stability against hydrolysis but also acts as a handle for further derivatization via ester hydrolysis or transesterification reactions. This versatility makes tert-butyl (1S,4R)-5-(2-methylbut-3-yn-2-yl)-2-azabicyclo[2.1.1]hexane-2-carboxylate a valuable intermediate in the synthesis of more complex derivatives.

In the context of current research, compounds like tert-butyl (1S,4R)-5-(2-methylbut-3-yn-2-yl)-2-azabicyclo[2.1.1]hexane-2-carboxylate are being explored for their potential in treating a variety of diseases, including neurological disorders and infectious diseases. The unique structural features of this compound make it an attractive candidate for modulating biological pathways that are implicated in these conditions.

The synthesis of such complex molecules often presents significant challenges due to their intricate stereochemistry and multiple functional groups. However, advances in synthetic methodologies have made it increasingly feasible to construct these molecules with high precision and yield. Techniques such as asymmetric catalysis and transition-metal-catalyzed reactions have been particularly instrumental in achieving the desired stereochemical outcomes.

The biological activity of tert-butyl (1S,4R)-5-(2-methylbut-3-yn-2-yl)-2-azabicyclo[2.1.1]hexane-2-carboxylate has been preliminarily investigated in several model systems. Initial studies suggest that this compound exhibits promising interactions with target proteins involved in disease pathways, although further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The development of new drug candidates is a multi-step process that involves not only chemical synthesis but also rigorous biological testing and optimization. The compound's structural features offer several advantages for drug development, including its potential for oral bioavailability and metabolic stability. Additionally, its modular design allows for easy modifications to improve its pharmacological properties.

In conclusion, compound with CAS number 2227983-53-9 and product name tert-butyl (1S,4R)-5-(2-methylbut-3-yln]-zy clo[21l hexane-zcarb ox ylate